2-Cyano-4-(4-ethylphenyl)phenol, 95%

• IUPAC Name: 5-(4-ethylphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C15H13NO/c1-2-11-3-5-12(6-4-11)13-7-8-15(17)14(9-13)10-16/h3-9,17H,2H2,1H3
• InChI Key: VYUYTAAAAYPTGJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=C(C=C2)O)C#N
• Molecular Formula: C15H13NO
• DSSTOX Substance ID: DTXSID70684654
• Molecular Weight: 223.27 g/mol
• CAS RN: 1261967-14-9

Description

2-Cyano-4-(4-ethylphenyl)phenol (2C4EPP) is a synthetic organic compound primarily used in the research and development of new chemical reactions and processes. It is a white crystalline solid with a melting point of 97.5 °C and a boiling point of 229.8 °C. It is also known as 4-ethyl-2-cyanophenol, 4-ethyl-2-hydroxybenzonitrile, and 2-cyano-4-ethylphenol. 2C4EPP is used in a variety of scientific applications, such as the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

2C4EPP has a wide variety of applications in scientific research. It has been used in the synthesis of a number of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used in the synthesis of a variety of dyes and pigments. Additionally, it has been used in the synthesis of a number of polymers, including polyurethanes, polystyrenes, and polycarbonates.

Mechanism of Action

The mechanism of action of 2C4EPP is not well understood. However, it is believed that the compound acts as an oxidizing agent, which can be used to initiate a variety of chemical reactions. Additionally, it has been shown to act as a catalyst in the formation of a variety of organic compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2C4EPP are not well understood. However, it has been shown to be non-toxic and non-carcinogenic in laboratory tests. Additionally, it has been shown to have no significant effect on the growth of bacteria or fungi.

Advantages and Limitations for Lab Experiments

2C4EPP has a number of advantages for laboratory experiments. It is relatively stable and has a wide range of applications. Additionally, it is relatively inexpensive and can be easily obtained from a variety of sources. However, it has a number of limitations, such as its low solubility in water, which can make it difficult to use in certain experiments. Additionally, it is not miscible with some organic solvents, which can make its use in certain experiments difficult.

Future Directions

As 2C4EPP has a wide range of applications in scientific research, there are a number of potential future directions for its use. It has been used in the synthesis of a number of pharmaceuticals, agrochemicals, and other organic compounds, and it could be used to synthesize a variety of new compounds. Additionally, it could be used as a catalyst in the synthesis of a variety of polymers, including polyurethanes, polystyrenes, and polycarbonates. Furthermore, it could be used in the synthesis of a variety of dyes and pigments. Additionally, it could be used in the development of new processes and reactions, as well as in the development of new materials. Finally, it could be used as an oxidizing agent in a variety of chemical reactions.

Synthesis Methods

2C4EPP can be synthesized using a variety of methods. The most common method is the reaction of 4-ethylphenol and sodium cyanide in aqueous solution. This reaction yields 2C4EPP as the primary product, with some minor by-products. Other methods for the synthesis of 2C4EPP include the reaction of 4-ethylphenol with formaldehyde and sodium cyanide, the reaction of 4-ethylphenol with formaldehyde and sodium nitrite, and the reaction of 4-ethylphenol with sodium nitrite and sodium hydroxide.